Cas no 1485679-73-9 (4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl)-)
4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl)-
-
- Inchi: 1S/C9H11NO3S/c11-9(12)7-5-14-8(10-7)6-2-1-3-13-4-6/h5-6H,1-4H2,(H,11,12)
- InChI Key: QKLPOHGVTAGVQX-UHFFFAOYSA-N
- SMILES: S1C=C(C(O)=O)N=C1C1CCCOC1
4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-368756-0.05g |
2-(OXAN-3-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID |
1485679-73-9 | 95% | 0.05g |
$539.0 | 2023-03-02 | |
| Enamine | EN300-368756-0.1g |
2-(OXAN-3-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID |
1485679-73-9 | 95% | 0.1g |
$565.0 | 2023-03-02 | |
| Enamine | EN300-368756-0.25g |
2-(OXAN-3-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID |
1485679-73-9 | 95% | 0.25g |
$591.0 | 2023-03-02 | |
| Enamine | EN300-368756-0.5g |
2-(OXAN-3-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID |
1485679-73-9 | 95% | 0.5g |
$616.0 | 2023-03-02 | |
| Enamine | EN300-368756-1.0g |
2-(OXAN-3-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID |
1485679-73-9 | 95% | 1.0g |
$642.0 | 2023-03-02 | |
| Enamine | EN300-368756-2.5g |
2-(OXAN-3-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID |
1485679-73-9 | 95% | 2.5g |
$1260.0 | 2023-03-02 | |
| Enamine | EN300-368756-5.0g |
2-(OXAN-3-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID |
1485679-73-9 | 95% | 5.0g |
$1862.0 | 2023-03-02 | |
| Enamine | EN300-368756-10.0g |
2-(OXAN-3-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID |
1485679-73-9 | 95% | 10.0g |
$2762.0 | 2023-03-02 |
4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl)- Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl)-
Introduction to 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) (CAS No. 1485679-73-9)
4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) (CAS No. 1485679-73-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and tetrahydro-2H-pyran moieties, exhibits a range of biological activities and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.
The chemical structure of 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) is defined by its thiazole ring, which is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The tetrahydro-2H-pyran moiety, a six-membered ring with an oxygen atom, is attached to the thiazole ring via a carboxylic acid group. This combination of functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.
The synthesis of 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) has been extensively studied in recent years. One common approach involves the reaction of a thioamide with an appropriate aldehyde or ketone to form the thiazole ring, followed by the introduction of the tetrahydro-2H-pyran moiety through a series of functional group transformations. For example, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis method that combines these steps using microwave irradiation, significantly reducing reaction time and improving yield.
In terms of biological properties, 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) has shown promising activity in several areas. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis. This makes it a potential candidate for the development of novel anticancer drugs.
Moreover, 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Preclinical studies have indicated that this compound can modulate the expression and activity of these inflammatory mediators, suggesting its potential use in the treatment of inflammatory disorders.
The pharmacokinetic properties of 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) have also been evaluated in various animal models. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has been found to have good oral bioavailability and a long half-life in vivo, which are desirable characteristics for drug candidates.
In addition to its therapeutic potential, 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) has been explored as a building block for the synthesis of more complex molecules. Its unique structural features make it an excellent starting material for the development of combinatorial libraries and high-throughput screening campaigns. This versatility has led to its use in the discovery of new lead compounds with diverse biological activities.
The safety profile of 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) is another important aspect that has been investigated. Toxicity studies conducted in vitro and in vivo have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further safety assessments are required before it can be advanced to clinical trials.
In conclusion, 4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl) (CAS No. 1485679-73-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.
1485679-73-9 (4-Thiazolecarboxylic acid, 2-(tetrahydro-2H-pyran-3-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)